Cas no 1558166-36-1 (2-fluoro-2-(4-methoxyphenyl)butan-1-amine)

• Product Name: 2-fluoro-2-(4-methoxyphenyl)butan-1-amine
• CAS No: 1558166-36-1
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5579189
• Update Time: 2025-07-25

2-fluoro-2-(4-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, β-ethyl-β-fluoro-4-methoxy-
• 2-Fluoro-2-(4-methoxyphenyl)butan-1-amine
• 2-fluoro-2-(4-methoxyphenyl)butan-1-amine

• Inchi： 1S/C11H16FNO/c1-3-11(12,8-13)9-4-6-10(14-2)7-5-9/h4-7H,3,8,13H2,1-2H3
• InChI Key： SKBZXYOQKVJNML-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)(F)(CN)CC

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 299.7±30.0 °C(Predicted)
• pka: 8.41±0.10(Predicted)

Additional information on 2-fluoro-2-(4-methoxyphenyl)butan-1-amine

Recent Advances in the Study of 2-fluoro-2-(4-methoxyphenyl)butan-1-amine (CAS: 1558166-36-1)

The compound 2-fluoro-2-(4-methoxyphenyl)butan-1-amine (CAS: 1558166-36-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the role of 2-fluoro-2-(4-methoxyphenyl)butan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its fluorine-substituted aromatic ring and amine functional group make it a versatile building block for the development of drugs targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders.

In addition to its CNS applications, 2-fluoro-2-(4-methoxyphenyl)butan-1-amine has shown promise in oncology research. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer.

The synthesis of 2-fluoro-2-(4-methoxyphenyl)butan-1-amine has also been a focus of recent research. A team at MIT developed a novel, high-yield synthetic route using asymmetric catalysis, which significantly improved the enantiomeric purity of the compound. This advancement is critical for its potential use in chiral drug development, where stereochemistry plays a pivotal role in biological activity.

Despite these promising findings, challenges remain in the clinical translation of 2-fluoro-2-(4-methoxyphenyl)butan-1-amine. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to enhance its stability. Additionally, more extensive toxicology studies are needed to evaluate its safety profile before it can progress to human trials.

In conclusion, 2-fluoro-2-(4-methoxyphenyl)butan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic versatility make it a valuable candidate for the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.